Cas no 1421474-86-3 (1-(5-chloro-2-methoxyphenyl)-3-2-(1H-imidazol-1-yl)pyrimidin-5-ylurea)

• Product Name: 1-(5-chloro-2-methoxyphenyl)-3-2-(1H-imidazol-1-yl)pyrimidin-5-ylurea
• CAS No: 1421474-86-3
• MF: C₁₅H₁₃ClN₆O₂
• MW: 344.755720853806
• CID: 6026518
• PubChem ID: 71789907
• Update Time: 2025-06-12

1-(5-chloro-2-methoxyphenyl)-3-2-(1H-imidazol-1-yl)pyrimidin-5-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-methoxyphenyl)-3-2-(1H-imidazol-1-yl)pyrimidin-5-ylurea
• 1-(2-(1H-imidazol-1-yl)pyrimidin-5-yl)-3-(5-chloro-2-methoxyphenyl)urea
• VU0537524-1
• 1-(5-chloro-2-methoxyphenyl)-3-[2-(1H-imidazol-1-yl)pyrimidin-5-yl]urea
• AKOS024539743
• F6221-0279
• 1-(5-chloro-2-methoxyphenyl)-3-(2-imidazol-1-ylpyrimidin-5-yl)urea
• 1421474-86-3

• Inchi： 1S/C15H13ClN6O2/c1-24-13-3-2-10(16)6-12(13)21-15(23)20-11-7-18-14(19-8-11)22-5-4-17-9-22/h2-9H,1H3,(H2,20,21,23)
• InChI Key： NQFFEPOQKXMPBA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(NC1C=NC(=NC=1)N1C=NC=C1)=O)OC

Computed Properties

• Exact Mass: 344.0788514g/mol
• Monoisotopic Mass: 344.0788514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 94Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(5-chloro-2-methoxyphenyl)-3-2-(1H-imidazol-1-yl)pyrimidin-5-ylurea

Introduction to 1-(5-chloro-2-methoxyphenyl)-3-2-(1H-imidazol-1-yl)pyrimidin-5-ylurea (CAS No. 1421474-86-3)

1-(5-chloro-2-methoxyphenyl)-3-2-(1H-imidazol-1-yl)pyrimidin-5-ylurea, with the CAS number 1421474-86-3, is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound belongs to a class of molecules known for their potential in modulating various biological pathways, making it a subject of extensive study in medicinal chemistry and drug discovery.

The molecular structure of 1-(5-chloro-2-methoxyphenyl)-3-2-(1H-imidazol-1-yl)pyrimidin-5-ylurea consists of several key functional groups that contribute to its reactivity and biological activity. The presence of a chloro substituent at the 5-position of the phenyl ring and a methoxy group at the 2-position introduces electrophilic and nucleophilic centers, respectively, which can participate in various chemical reactions. Additionally, the pyrimidine core and the imidazole moiety are well-known for their roles in inhibiting enzymes and interacting with biological targets.

In recent years, there has been a growing interest in developing small molecule inhibitors targeting kinases and other enzymes involved in cancer progression. The pyrimidinylurea scaffold, as seen in this compound, has been widely explored for its ability to bind to ATP pockets of kinases, thereby inhibiting their activity. Preclinical studies have shown that such compounds can exhibit potent anti-proliferative effects by disrupting signaling pathways essential for cell growth and survival.

One of the most compelling aspects of 1-(5-chloro-2-methoxyphenyl)-3-2-(1H-imidazol-1-yl)pyrimidin-5-ylurea is its potential to serve as a lead compound for further optimization. Researchers have leveraged computational modeling and high-throughput screening techniques to identify analogs with improved pharmacokinetic profiles and enhanced target specificity. These efforts have led to the development of novel therapeutics that are currently undergoing preclinical evaluation.

The imidazole ring in the structure of this compound is particularly noteworthy, as it has been shown to interact with metal ions and other biological molecules in a manner that can modulate enzyme activity. For instance, imidazole-based compounds have been found to inhibit metalloproteinases, which are enzymes implicated in various pathological processes, including tumor invasion and metastasis. This suggests that 1-(5-chloro-2-methoxyphenyl)-3-2-(1H-imidazol-1-yl)pyrimidin-5-ylurea could have applications beyond oncology, potentially extending to inflammatory diseases and infectious disorders.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework efficiently. The use of chiral auxiliaries or asymmetric catalysis may also be necessary to achieve enantiopure forms, which are often critical for biological activity.

Evaluation of the pharmacological properties of 1-(5-chloro-2-methoxyphenyl)-3-2-(1H-imidazol-1-yloxy)pyrimidinlyurea has revealed several promising characteristics. In vitro assays have demonstrated its ability to inhibit the activity of target enzymes with high selectivity, minimizing off-target effects. Additionally, preliminary pharmacokinetic studies indicate favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for drug development.

The integration of structural biology and computational chemistry has played a crucial role in understanding the mechanism of action of this compound. X-ray crystallography studies have provided insights into how it binds to its target proteins at the atomic level, offering valuable information for rational drug design. These structural insights have guided modifications aimed at improving potency and selectivity while reducing toxicity.

The future direction of research on 1-(5-chloro-octane-methoxyphenyl)-3-octane(1H-imidazol-l-yloxy)pyrimidine-tetrahydropyranone includes exploring its potential in combination therapies. By pairing this compound with other agents that target different pathways or mechanisms, researchers aim to achieve synergistic effects that could enhance therapeutic outcomes. Such combinatorial approaches are increasingly recognized as a key strategy in overcoming drug resistance and improving patient responses.

In conclusion, 1-(5-chloro-octane-methoxyphenyl)-3-octane(1H-imidazol-l-yloxy)pyrimidine-tetrahydropyranone (CAS No. 1421474 86 3) represents a promising candidate for further development in pharmaceutical applications. Its unique structural features and demonstrated biological activity make it an attractive scaffold for designing novel therapeutics targeting various diseases. As research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties, this compound holds significant potential for improving human health.